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Compound of Interest

Compound Name: Phenyl Bromoacetate

Cat. No.: B105193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Phenyl
Bromoacetate (CAS No. 620-72-4). The information is compiled from various safety data

sheets (SDS) to ensure a thorough understanding of the hazards, handling, and emergency

procedures associated with this compound. Phenyl Bromoacetate is a versatile intermediate

in organic synthesis and is also used as a preservative in paints and metal cutting fluids.[1][2] A

firm grasp of its safety profile is paramount for professionals in research and development.

Chemical Identification and Properties
Phenyl Bromoacetate is an organic compound with the molecular formula C₈H₇BrO₂.[1][2][3]

It can appear as a colorless to light yellow liquid or a brown/light yellow crystalline solid.[1][4]

Table 1: Physical and Chemical Properties of Phenyl
Bromoacetate
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Property Value Source(s)

Molecular Weight 215.04 g/mol [1][3][5]

Appearance
Colorless to light yellow liquid

or solid; Brown solid
[1][4]

Melting Point 28.5 - 33 °C / 83.3 - 86.9 °F [1][2][6][7]

Boiling Point

80 °C @ 0.11 Torr; 134 °C @

15 mmHg; 261.9 °C @ 760

mmHg

[2][6][7]

Density 1.508 g/mL at 25 °C [1][2]

Flash Point 110 - 113 °C / 230 - 235.4 °F [1][6][7]

Solubility
Soluble in ethanol and ether;

Insoluble in water
[1][2]

Specific Gravity 1.508 [4]

Vapor Pressure Negligible [4]

Hazard Identification and GHS Classification
Phenyl Bromoacetate is classified as a hazardous substance.[4][6] Adherence to GHS

guidelines is essential for safe handling.

Signal Word:Warning[6][7]

Hazard Statements:

H302: Harmful if swallowed.[7]

H315: Causes skin irritation.[6][7][8]

H319: Causes serious eye irritation.[6][7][8]

H335: May cause respiratory irritation.[7]
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Other Hazards:

The solid is combustible and burns, though it propagates flame with difficulty.[4]

Dust may form an explosive mixture with air, and dust clouds can be ignited by a spark or

flame.[4]

Table 2: GHS Hazard Classification
Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2 / 2A

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory Tract Irritation)

Sources:[6][7]

Logical Flow of Safety Data Sheet Information
The structure of a Safety Data Sheet (SDS) follows a logical progression, starting from basic

identification and moving to specific handling and emergency information. This flow is designed

to provide a clear and comprehensive understanding of a chemical's risks.
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Section 1-3:
Identification & Hazards

Section 4-6:
Emergency Response
(First Aid, Fire, Spills)

Section 7-8:
Handling, Storage &
Exposure Controls

Section 9-11:
Physical, Chemical &

Toxicological Properties

Section 12-16:
Ecological, Transport
& Other Information

1. Preparation
(Review SDS, Don PPE)

2. Chemical Handling
(Use Fume Hood, Weigh/Measure)

3. Experimentation
(Perform reaction/procedure)

4. Decontamination
(Clean Glassware & Surfaces)

5. Waste Disposal
(Segregate & Label Waste)

6. Post-Handling
(Doff PPE, Wash Hands)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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